Cas no 99822-23-8 (5-Fluorobenzodisoxazol-3(2H)-one)

5-Fluorobenzodisoxazol-3(2H)-one is a fluorinated heterocyclic compound featuring a benzodisoxazole core with a ketone functional group at the 3-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution enhances electronic properties, improving binding affinity and metabolic stability in bioactive molecules. Its rigid bicyclic framework is advantageous for designing selective enzyme inhibitors or ligands. The compound’s high purity and well-defined reactivity profile facilitate precise modifications in medicinal chemistry applications. Suitable for controlled functionalization, it serves as a versatile building block for developing fluorinated analogs with tailored biological or material science properties.

5-Fluorobenzodisoxazol-3(2H)-one structure

99822-23-8 structure

Product Name:5-Fluorobenzodisoxazol-3(2H)-one

CAS No:99822-23-8

MF:C₇H₄FNO₂

MW:153.110565185547

MDL:MFCD11846402

CID:1003044

PubChem ID:11240597

Update Time:2025-10-05

5-Fluorobenzodisoxazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

- 5-Fluorobenzo[d]isoxazol-3(2H)-one
- 5-Fluoro-1,2-benzisoxazol-3(2H)-one
- 1,2-Benzisoxazol-3(2H)-one,5-fluoro-(9CI)
- 5-fluoro-1,2-benzoxazol-3-one
- 5-fluoro-3-hydroxy-1,2-benzoisoxazole
- SZEAMAWNIMHBOE-UHFFFAOYSA-N
- DTXSID60459717
- 5-fluoro-2,3-dihydro-1,2-benzoxazol-3-one
- SCHEMBL482202
- CS-B1580
- AKOS016002767
- FS-3618
- MFCD11846402
- 5-fluoro-benzo[d]isoxazol-3-one
- 99822-23-8
- A858418
- 5-fluoro-3-hydroxy-1,2-benzisoxazole
- 5-FLUORO-2H-1,2-BENZOXAZOL-3-ONE
- DB-349913
- 5-Fluorobenzodisoxazol-3(2H)-one
- MDL： MFCD11846402
- Inchi： 1S/C7H4FNO2/c8-4-1-2-6-5(3-4)7(10)9-11-6/h1-3H,(H,9,10)
- InChI Key： SZEAMAWNIMHBOE-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C(NO2)=O)C=1

Computed Properties

Exact Mass: 153.02260653g/mol
Monoisotopic Mass: 153.02260653g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 38.3Å²

5-Fluorobenzodisoxazol-3(2H)-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

5-Fluorobenzodisoxazol-3(2H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A179847-250mg	5-Fluorobenzo[d]isoxazol-3(2H)-one	99822-23-8	95%	250mg	$259.0	2025-04-14
Ambeed	A179847-1g	5-Fluorobenzo[d]isoxazol-3(2H)-one	99822-23-8	97%	1g	$213.0	2023-07-10
Ambeed	A179847-5g	5-Fluorobenzo[d]isoxazol-3(2H)-one	99822-23-8	97%	5g	$760.0	2024-07-16
TRC	F401633-50mg	5-Fluorobenzo[d]isoxazol-3(2H)-one	99822-23-8		50mg	$ 50.00	2022-06-05
TRC	F401633-100mg	5-Fluorobenzo[d]isoxazol-3(2H)-one	99822-23-8		100mg	$ 65.00	2022-06-05
TRC	F401633-500mg	5-Fluorobenzo[d]isoxazol-3(2H)-one	99822-23-8		500mg	$ 185.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KI295-50mg	5-Fluorobenzodisoxazol-3(2H)-one	99822-23-8	97%	50mg	252CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KI295-250mg	5-Fluorobenzodisoxazol-3(2H)-one	99822-23-8	97%	250mg	854CNY	2021-05-07
Apollo Scientific	PC201389-250mg	5-Fluorobenzo[d]isoxazol-3(2H)-one	99822-23-8	97%	250mg	£360.00	2025-02-21
Apollo Scientific	PC201389-1g	5-Fluorobenzo[d]isoxazol-3(2H)-one	99822-23-8	97%	1g	£648.00	2025-02-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles Benzisoxazolones

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